Cas no 693765-11-6 ((Z)-Flunarizine)

• Product Name: (Z)-Flunarizine
• CAS No: 693765-11-6
• MF: C₂₆H₂₆F₂N₂
• MW: 404.494853496552
• CID: 2086020
• Update Time: 2025-10-23

(Z)-Flunarizine Chemical and Physical Properties

Names and Identifiers

• (Z)-Flunarizine
• 1-[bis(4-fluorophenyl)methyl]-4-(3-phenylprop-2-enyl)piperazine
• FLUNARIZINE IMPURITY D
• Spectrum_001208
• Spectrum3_001418
• Spectrum4_000827
• Spectrum2_001382
• Prestwick0_000312
• Prestwick1_000312
• Oprea1_381078
• CBiol_001758
• KBioSS_001688
• KBioSS_000061
• KBioGR_000061
• KBioGR_001373
• DivK1c_000043
• SPBio_002523
• SPBio_001364
• KBio3_000121
• KBio2_006824
• KBio2_005197
• KBio2_001688
• KBio1_000043
• KBio3_000122
• KBio2_004256
• KBio3_002316
• KBio2_002629
• KBio2_000061
• NINDS

• Inchi： 1S/C26H26F2N2/c27-24-12-8-22(9-13-24)26(23-10-14-25(28)15-11-23)30-19-17-29(18-20-30)16-4-7-21-5-2-1-3-6-21/h1-15,26H,16-20H2
• InChI Key： SMANXXCATUTDDT-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)C(C1C=CC(=CC=1)F)N1CCN(CC=CC2C=CC=CC=2)CC1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 30
• Rotatable Bond Count: 6
• Complexity: 487
• XLogP3: 6
• Topological Polar Surface Area: 6.5

Additional information on (Z)-Flunarizine

Recent Advances in (Z)-Flunarizine (CAS 693765-11-6) Research: A Comprehensive Review

(Z)-Flunarizine (CAS 693765-11-6), a stereoisomer of the well-known calcium channel blocker flunarizine, has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique (Z)-configuration, exhibits distinct pharmacological properties compared to its (E)-counterpart. Recent studies have explored its potential applications in neurological disorders, cardiovascular diseases, and cancer therapy, making it a promising candidate for further drug development.

A 2023 study published in the Journal of Medicinal Chemistry investigated the molecular mechanisms underlying (Z)-Flunarizine's neuroprotective effects. The research team employed molecular docking simulations and in vitro assays to demonstrate that (Z)-Flunarizine exhibits higher binding affinity to L-type calcium channels compared to the (E)-isomer. This enhanced binding was correlated with improved efficacy in preventing calcium overload in neuronal cells, suggesting potential advantages for treating neurodegenerative conditions such as Alzheimer's disease and Parkinson's disease.

In the realm of cardiovascular research, a recent clinical trial (NCT05248711) evaluated the safety and pharmacokinetic profile of (Z)-Flunarizine in healthy volunteers. The phase I study, completed in early 2024, reported favorable tolerability with linear pharmacokinetics across tested dose ranges. Notably, the compound demonstrated an extended half-life (t1/2 = 42 ± 5 hours) compared to racemic flunarizine, potentially allowing for less frequent dosing regimens in clinical applications.

Emerging evidence from cancer research has revealed intriguing properties of (Z)-Flunarizine. A 2024 study in Cell Chemical Biology identified this compound as a potent inhibitor of autophagy in cancer cells, particularly in glioblastoma multiforme (GBM) cell lines. The research showed that (Z)-Flunarizine synergizes with temozolomide, the standard chemotherapy for GBM, by disrupting lysosomal function and enhancing chemosensitivity. These findings open new avenues for combination therapies in difficult-to-treat cancers.

The synthetic chemistry of (Z)-Flunarizine has also seen significant advancements. A novel asymmetric synthesis route published in Organic Letters (2023) achieved 98% enantiomeric excess for (Z)-Flunarizine using a chiral phosphoric acid catalyst. This methodological breakthrough addresses previous challenges in obtaining the pure (Z)-isomer and may facilitate scaled-up production for further clinical evaluation.

Despite these promising developments, challenges remain in the clinical translation of (Z)-Flunarizine. Current research gaps include limited data on long-term safety profiles and potential drug-drug interactions. Ongoing studies are investigating these aspects, with particular attention to the compound's effects on cytochrome P450 enzymes and its potential for QT interval prolongation.

Looking forward, the unique pharmacological profile of (Z)-Flunarizine (CAS 693765-11-6) positions it as a compelling subject for continued research. Future directions may include expanded clinical trials for neurological indications, exploration of its anti-metastatic properties in cancer, and development of novel formulations to optimize its therapeutic index. As research progresses, this compound may emerge as an important tool in addressing unmet medical needs across multiple therapeutic areas.